3-[(3,4-dimethylphenyl)sulfonyl]thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5(4H)-one

• IUPAC Name: 10-(3,4-dimethylphenyl)sulfonyl-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,8,10-tetraen-7-one
• InChI: InChI=1S/C15H12N4O3S2/c1-8-3-4-10(7-9(8)2)24(21,22)15-13-16-14(20)12-11(5-6-23-12)19(13)18-17-15/h3-7,18H,1-2H3
• InChI Key: VQAAKSZNFBOAKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C2=NNN3C2=NC(=O)C4=C3C=CS4)C
• Molecular Formula: C15H12N4O3S2
• Molecular Weight: 360.4 g/mol

Description

The compound “3-[(3,4-dimethylphenyl)sulfonyl]thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5(4H)-one” is a complex organic molecule. It is also known as Urea Transporter B Inhibitor, UTBinh-14. The empirical formula of this compound is C20H17N5O2S3 and it has a molecular weight of 455.58.

Physical And Chemical Properties Analysis

This compound is a white powder that is soluble in DMSO at a concentration of 100 mg/mL. It should be stored at a temperature between 2-8°C and protected from light.

Scientific Research Applications

Synthesis and Biological Study

This compound belongs to a broader class of 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines, which have been synthesized and evaluated for their biological activities. For instance, they have been studied for their binding affinity and ability to inhibit cellular responses to serotonin, highlighting their potential as selective serotonin 5-HT6 receptor antagonists. These compounds demonstrate significant activity in both functional assays and receptor radioligand binding assays, indicating their high selectivity and potential therapeutic applications (Ivachtchenko et al., 2010).

Novel Routes to Derivatives

Research has also explored new synthetic routes to related compounds, including pyridino[2,3-d]pyrimidin-4-one and pyridino-[2,3-d]triazolino[4,5-a]pyrimidin-5-one derivatives. These synthetic routes provide access to a variety of novel compounds with potential for further biological study and application (Hassneen & Abdallah, 2003).

Herbicidal Activity

Another area of application involves the synthesis and evaluation of triazolopyrimidinesulfonamide compounds for herbicidal activity. This research is indicative of the versatility of such compounds, showcasing their potential beyond pharmaceutical applications and into agricultural chemistry (Ren et al., 2000).

Antimicrobial Activities

Further, some derivatives within this class have been synthesized and evaluated for their antimicrobial activities, demonstrating efficacy against a range of bacterial strains. This highlights the potential of these compounds in developing new antimicrobial agents, which is crucial in the face of rising antibiotic resistance (Hossain & Bhuiyan, 2009).

Mechanism of Action

The compound acts as a reversible urea transporter B (UT-B)-selective inhibitor. It targets a UT-B intracellular site in a urea-competitive manner, exhibiting little effect toward UT-A1, UT-A3, AQP1, CFTR, or TMEM16A channel activities.